2-Cyanopyrimidine
2-Cyanopyrimidine
Cathepsin K is a lysosomal cysteine protease found in osteoclasts whose elevated activity has been linked to the formation of osteoporosis and arthritis. 2-cyano-Pyrimidine is a cathepsin K inhibitor whose basic structure and derivatives are being studied for the treatment of osteoporosis. 2-cyano-Pyrimidine has an IC50 value of 170 nM for inhibition of cathepsin K.
Brand Name:
Vulcanchem
CAS No.:
14080-23-0
VCID:
VC20993868
InChI:
InChI=1S/C5H3N3/c6-4-5-7-2-1-3-8-5/h1-3H
SMILES:
C1=CN=C(N=C1)C#N
Molecular Formula:
C5H3N3
Molecular Weight:
105.10 g/mol
2-Cyanopyrimidine
CAS No.: 14080-23-0
Cat. No.: VC20993868
Molecular Formula: C5H3N3
Molecular Weight: 105.10 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Cathepsin K is a lysosomal cysteine protease found in osteoclasts whose elevated activity has been linked to the formation of osteoporosis and arthritis. 2-cyano-Pyrimidine is a cathepsin K inhibitor whose basic structure and derivatives are being studied for the treatment of osteoporosis. 2-cyano-Pyrimidine has an IC50 value of 170 nM for inhibition of cathepsin K. |
|---|---|
| CAS No. | 14080-23-0 |
| Molecular Formula | C5H3N3 |
| Molecular Weight | 105.10 g/mol |
| IUPAC Name | pyrimidine-2-carbonitrile |
| Standard InChI | InChI=1S/C5H3N3/c6-4-5-7-2-1-3-8-5/h1-3H |
| Standard InChI Key | IIHQNAXFIODVDU-UHFFFAOYSA-N |
| SMILES | C1=CN=C(N=C1)C#N |
| Canonical SMILES | C1=CN=C(N=C1)C#N |
| Appearance | Assay:>98%A crystalline solid |
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